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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of water with dissolved helium. The information is curated for professionals in research and

development who require precise data and methodologies for their work. This document

summarizes key quantitative data in structured tables, details experimental protocols from cited

literature, and provides visual representations of experimental workflows and fundamental

thermodynamic relationships.

Core Thermodynamic Properties
The dissolution of helium in water is a process governed by fundamental thermodynamic

principles. Key properties that describe this system include solubility, which is often quantified

by Henry's Law, as well as the enthalpy and entropy of the solution.

1.1. Solubility and Henry's Law

The solubility of a gas in a liquid is its ability to dissolve in a solvent. For helium in water, this is

directly proportional to the partial pressure of the helium above the water, a relationship

described by Henry's Law.[1][2] The formula for Henry's Law is:

C = kH * P
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Where:

C is the concentration of the dissolved gas (solubility).

kH is the Henry's Law constant, which is specific to the gas, solvent, and temperature.

P is the partial pressure of the gas.[1][2]

A higher Henry's Law constant indicates lower solubility.[2] Helium is noted as the least water-

soluble monatomic gas.[3]

Table 1: Henry's Law Constants for Helium in Water at Various Temperatures

Temperature (°C) Henry's Law Constant (kH) (M/atm)

25 3.8 x 10⁻⁴

30 3.7 x 10⁻⁴

Data sourced from multiple references providing values at specific temperatures.[1][4][5][6]

1.2. Solubility at Various Pressures and Temperatures

The solubility of helium in water is not only dependent on pressure but also exhibits a complex

relationship with temperature. Research indicates that the solubility of helium in water reaches

a minimum at approximately 30°C.[7] Below this temperature, solubility decreases as

temperature increases, while above it, solubility increases with temperature.[7]

Table 2: Solubility of Helium in Water at Different Conditions

Temperature (°C) Pressure (atm) Solubility (M)

30 1.5 5.55 x 10⁻⁴

30 1.8 6.66 x 10⁻⁴ (calculated)

25 0.3855 1.465 x 10⁻⁴
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Calculated values are derived using Henry's Law (C = kH * P) with the respective constants

and pressures provided in the search results.[4][5][6]

1.3. Enthalpy and Entropy of Solution

The dissolution of helium in water is an exothermic process, meaning heat is released when

helium dissolves.[8] The standard enthalpies of solution for noble gases, including helium, in

water have been measured, indicating that the aqueous solvation process is energetically

favorable at 25°C.[9] The changes in enthalpy and entropy are correlated with the cavity

surface area and the number of water molecules in the first solvation shell.[9]

Table 3: Thermodynamic Properties of Helium Dissolution in Water at 25°C

Thermodynamic Property Value

Standard Molar Enthalpy of Solution
Energetically favorable (specific value not

provided in search results)

Standard Free Energy of Solution Correlated with cavity surface area

Standard Entropy of Solution Correlated with cavity surface area

Further experimental data is required for a more comprehensive quantitative summary of

enthalpy and entropy changes over a range of temperatures and pressures.

1.4. Partial Molar Volume

The partial molar volume of helium in water has been studied, and it is noted that this property

also exhibits a temperature dependence, passing through a minimum near room temperature.

[10] Precise density measurements of "gas-free" and "gas-saturated" water can yield the partial

molar volumes of dissolved gases at infinite dilution.[11]

1.5. Heat Capacity

Helium gas has a specific heat capacity of 5.1932 J/g°C and a molar heat capacity of 20.786

J/mol°C at constant pressure (1 atm) and 25°C.[12] The heat capacity of water is 4.184 J/g°C.

[12] The presence of dissolved helium will slightly alter the heat capacity of the solution.
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Experimental Protocols
The measurement of the thermodynamic properties of helium-dissolved water involves several

precise experimental techniques.

2.1. Measurement of Gas Solubility

A common method for measuring gas solubility is the manometric method. This technique

involves introducing a known amount of degasified liquid and the pure gas into a sealed,

constant-volume container. The system is allowed to reach equilibrium at a constant

temperature. The solubility is then calculated based on the pressure drop from the initial state

to the equilibrium state, using the ideal gas law to determine the mass of the dissolved gas.[13]

[14]

Another approach is the isobaric method, which is suitable for continuous measurement and

ensures high accuracy. In this method, the pressure is kept constant, which helps the system to

reach the target equilibrium state more quickly.[15]

2.2. Calorimetric Measurement of Enthalpy of Solution

The enthalpy of solution can be determined using a high-precision steady-state calorimeter.[9]

In this method, the heat evolved or absorbed during the dissolution of a known amount of gas

into the solvent at constant temperature and pressure is measured. The standard molar

enthalpy of solution at infinite dilution is then obtained by correcting for gas phase non-ideality.

[9]

Visualizations
3.1. Experimental Workflow for Gas Solubility Measurement

The following diagram illustrates a generalized workflow for determining the solubility of helium

in water using a manometric method.
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Preparation

Experiment

Calculation

Degasify Water

Introduce Known Quantity of Water

Prepare Pure Helium Gas

Introduce Helium at Initial Pressure (P_initial)

Prepare Sealed Container of Known Volume

Allow System to Equilibrate at Constant Temperature (T)

Measure Final Equilibrium Pressure (P_final)

Calculate Moles of Dissolved Gas using Pressure Drop (P_initial - P_final) and Ideal Gas Law

Determine Solubility (Concentration)
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System Variables

System Constant

Result

Partial Pressure (P) of Helium Solubility (C)Directly Proportional

Temperature (T)
Henry's Law Constant (kH)

Influences

Proportionality Constant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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